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Compound of Interest

Compound Name:
1-Fluoro-4-

(trifluoromethylsulfinyl)benzene

Cat. No.: B1611106 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Fluoro-4-
(trifluoromethylsulfinyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Fluorinated Building
Block
1-Fluoro-4-(trifluoromethylsulfinyl)benzene is an aromatic organofluorine compound

featuring a distinctive combination of functional groups: a fluorine atom, a trifluoromethyl group,

and a sulfoxide linker. This unique arrangement imparts a set of physicochemical properties

that make it a molecule of significant interest in medicinal chemistry and materials science. The

trifluoromethylsulfinyl (-SOCF₃) group, in particular, is recognized as a bioisostere for other

functional groups and can modulate properties like lipophilicity, metabolic stability, and electron

density, making it a valuable moiety in the design of novel bioactive compounds.[1]

This guide provides a comprehensive overview of the core physicochemical properties of 1-
Fluoro-4-(trifluoromethylsulfinyl)benzene, offering insights into its structural, spectroscopic,

and chemical characteristics. We will delve into the analytical methodologies for its

characterization and provide a framework for understanding its behavior in a research and

development context.
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Molecular Identity and Structure
The foundational step in characterizing any chemical entity is to establish its molecular identity.

1-Fluoro-4-(trifluoromethylsulfinyl)benzene is defined by its specific arrangement of atoms

and bonds, which dictates its subsequent properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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